Cas no 929972-81-6 (1-cyclopentyl-4-methyl-1H-pyrazolo3,4-bpyridin-6-yl 3-nitrobenzene-1-sulfonate)

• Product Name: 1-cyclopentyl-4-methyl-1H-pyrazolo3,4-bpyridin-6-yl 3-nitrobenzene-1-sulfonate
• CAS No: 929972-81-6
• MF: C₁₈H₁₈N₄O₅S
• MW: 402.424322605133
• MDL: MFCD09040541
• CID: 3155269
• PubChem ID: 16227852
• Update Time: 2025-04-21

1-cyclopentyl-4-methyl-1H-pyrazolo3,4-bpyridin-6-yl 3-nitrobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• <br>1-cyclopentyl-4-methyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzenesulfona te
• 1-cyclopentyl-4-methyl-1H-pyrazolo3,4-bpyridin-6-yl 3-nitrobenzene-1-sulfonate
• AKOS033881731
• (1-cyclopentyl-4-methylpyrazolo[3,4-b]pyridin-6-yl) 3-nitrobenzenesulfonate
• Z237527896
• C18H18N4O5S
• EN300-27187
• G45528
• 1-cyclopentyl-4-methyl-1H-pyrazolo[3,4-b]pyridin-6-yl3-nitrobenzene-1-sulfonate
• 1-cyclopentyl-4-methyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzene-1-sulfonate
• 1-cyclopentyl-4-methyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzenesulfonate
• 1-cyclopentyl-4-methylpyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzenesulfonate
• 929972-81-6

• MDL： MFCD09040541
• Inchi： 1S/C18H18N4O5S/c1-12-9-17(20-18-16(12)11-19-21(18)13-5-2-3-6-13)27-28(25,26)15-8-4-7-14(10-15)22(23)24/h4,7-11,13H,2-3,5-6H2,1H3
• InChI Key： CLAOCIQWWCBDLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC1=CC(C)=C2C=NN(C2=N1)C1CCCC1

Computed Properties

• Exact Mass: 402.09979086Da
• Monoisotopic Mass: 402.09979086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 128Ų